[6,8-dimethyl-1,2-bis(propylsulfonyl)-3-indolizinyl](4-fluorophenyl)methanone

• IUPAC Name: [6,8-dimethyl-1,2-bis(propylsulfonyl)indolizin-3-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C23H26FNO5S2/c1-5-11-31(27,28)22-19-16(4)13-15(3)14-25(19)20(23(22)32(29,30)12-6-2)21(26)17-7-9-18(24)10-8-17/h7-10,13-14H,5-6,11-12H2,1-4H3
• InChI Key: VFXSTBKGXPUREM-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=C2C(=CC(=CN2C(=C1S(=O)(=O)CCC)C(=O)C3=CC=C(C=C3)F)C)C
• Molecular Formula: C23H26FNO5S2
• Molecular Weight: 479.6 g/mol

Description

The compound “6,8-dimethyl-1,2-bis(propylsulfonyl)-3-indolizinylmethanone” is likely to be an organic compound given its composition. It contains an indolizine ring, which is a bicyclic structure composed of a fused pyrrole and pyridine ring. This structure is often found in alkaloids and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the indolizine ring, propylsulfonyl groups, and a fluorophenyl group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the sulfonyl groups might be susceptible to nucleophilic attack, and the indolizine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar sulfonyl groups might increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in a particular area (such as medicinal chemistry), further studies could be conducted to optimize its structure and efficacy.